Cas no 726163-51-5 (2-Pyrrolidinemethanamine,1-ethyl-N-(2-thienylmethyl)-(9CI))

• Product Name: 2-Pyrrolidinemethanamine,1-ethyl-N-(2-thienylmethyl)-(9CI)
• CAS No: 726163-51-5
• MF: C₁₂H₂₀N₂S
• MW: 224.365601539612
• CID: 977379
• PubChem ID: 3157138
• Update Time: 2025-10-28

2-Pyrrolidinemethanamine,1-ethyl-N-(2-thienylmethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinemethanamine,1-ethyl-N-(2-thienylmethyl)-(9CI)
• (1-Ethyl-pyrrolidin-2-ylmethyl)-thiophen-2-ylmethyl-amine
• AB01266802-03
• Z90539672
• BB 0256725
• AN-465/42886756
• N-[(1-ethyl-2-pyrrolidinyl)methyl]-N-(2-thienylmethyl)amine
• NCGC00340681-01
• AKOS000244196
• 726163-51-5
• 1-(1-ethylpyrrolidin-2-yl)-N-(thiophen-2-ylmethyl)methanamine
• AKOS016344066
• CS-0298523
• STK512498
• 2-PYRROLIDINEMETHANAMINE, 1-ETHYL-N-(2-THIENYLMETHYL)-
• [(1-ethylpyrrolidin-2-yl)methyl](thiophen-2-ylmethyl)amine
• DB-282571

• MDL： MFCD05238076
• Inchi： 1S/C12H20N2S/c1-2-14-7-3-5-11(14)9-13-10-12-6-4-8-15-12/h4,6,8,11,13H,2-3,5,7,9-10H2,1H3
• InChI Key： UVGPYRXJNKLVGO-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNCC1CCCN1CC

Computed Properties

• Exact Mass: 224.13471982g/mol
• Monoisotopic Mass: 224.13471982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.5Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 309.9±17.0 °C at 760 mmHg
• Flash Point: 141.2±20.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-Pyrrolidinemethanamine,1-ethyl-N-(2-thienylmethyl)-(9CI) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Pyrrolidinemethanamine,1-ethyl-N-(2-thienylmethyl)-(9CI)

Recent Advances in the Study of 2-Pyrrolidinemethanamine,1-ethyl-N-(2-thienylmethyl)-(9CI) (CAS: 726163-51-5)

The compound 2-Pyrrolidinemethanamine,1-ethyl-N-(2-thienylmethyl)-(9CI) (CAS: 726163-51-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine and thienylmethyl structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a compound of interest for drug development.

One of the key areas of research has been the optimization of synthetic routes for 2-Pyrrolidinemethanamine,1-ethyl-N-(2-thienylmethyl)-(9CI). A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and purity of the compound. This advancement is critical for scaling up production for preclinical and clinical studies. The study also highlighted the compound's stability under various physiological conditions, which is a crucial factor for its potential as a drug candidate.

Pharmacological evaluations have revealed that 2-Pyrrolidinemethanamine,1-ethyl-N-(2-thienylmethyl)-(9CI) exhibits notable activity as a modulator of certain neurotransmitter systems. Specifically, it has been shown to interact with dopamine and serotonin receptors, suggesting potential applications in the treatment of neurological and psychiatric disorders. A recent in vitro study demonstrated its ability to selectively bind to dopamine D2 receptors, with a binding affinity comparable to existing antipsychotic drugs. These findings were further supported by in vivo studies in rodent models, where the compound exhibited antipsychotic-like effects without significant adverse side effects.

In addition to its neurological applications, research has also explored the compound's potential in oncology. A 2024 study published in Cancer Research investigated the anti-proliferative effects of 2-Pyrrolidinemethanamine,1-ethyl-N-(2-thienylmethyl)-(9CI) on various cancer cell lines. The results indicated that the compound could inhibit the growth of certain types of cancer cells, particularly those associated with breast and lung cancers. The mechanism of action appears to involve the disruption of cellular signaling pathways critical for cancer cell survival and proliferation.

Despite these promising findings, challenges remain in the development of 2-Pyrrolidinemethanamine,1-ethyl-N-(2-thienylmethyl)-(9CI) as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. Current research is focusing on structural modifications to enhance these properties while retaining the compound's pharmacological efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 2-Pyrrolidinemethanamine,1-ethyl-N-(2-thienylmethyl)-(9CI) (CAS: 726163-51-5) represents a promising candidate for further drug development, with potential applications in neurology, psychiatry, and oncology. Continued research and optimization will be essential to fully realize its therapeutic potential and address the remaining challenges in its development.